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Compound of Interest

Compound Name: 11CI-PF30UdS
CAS No.: 763051-92-9
Cat. No.: B13406937
Get Quote
. J

Essential Safety and Logistical Information for the Disposal of 11-Chloroeicosafluoro-3-
oxaundecane-1-sulfonic acid

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemicals is paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of 11-Chloroeicosafluoro-3-oxaundecane-1-sulfonic acid (11CI-PF30UdS), a per-
and polyfluoroalkyl substance (PFAS). Adherence to these procedures is critical due to the
chemical's hazardous properties and the persistent nature of PFAS compounds in the
environment.

Chemical and Physical Properties

A summary of the key properties of 11CI-PF30UdS is presented below. This information is
essential for a comprehensive understanding of the chemical's characteristics.
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Property Value

Molecular Formula C10HCIF2004S

Molecular Weight 632.60 g/mol [1]

CAS Number (Acid form) 763051-92-9[1][2]

CAS Number (Potassium salt) 83329-89-9[2][3]

Appearance Typic.ally a white solid in pure form; may be in
solution[2]

Synonyms F53B Minor, 8:2 CI-PFAES[2]

Health Hazards and Safety Precautions

11CI-PF30UdS is classified as a hazardous substance. Safety data sheets for solutions
containing its potassium salt indicate that the compound can cause damage to organs,
including the eyes, kidneys, liver, heart, and central nervous system, through inhalation,
ingestion, or skin contact.[4] It is also a skin and eye irritant.[4] As a PFAS, it is associated with
long-term health risks, including cancer and endocrine disruption.[5]

When handling 11CI-PF30UdS, it is mandatory to use appropriate personal protective
equipment (PPE), including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If handling the compound as a powder or in a way that could
generate aerosols, a respirator may be necessary.

All handling should be performed in a well-ventilated area, preferably within a chemical fume
hood.

Step-by-Step Disposal Protocol
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The disposal of 11CI-PF30UdS must comply with all local, state, and federal regulations for
hazardous waste. Given its classification as a PFAS, extra precautions are necessary to
prevent environmental contamination.

o Waste Identification and Segregation:

o All waste containing 11CI-PF30UdS, including unused product, contaminated labware
(e.g., pipette tips, vials), and contaminated PPE, must be collected separately from other
waste streams.

o The waste must be clearly labeled as "Hazardous Waste: Contains Perfluoroalkyl
Substances (PFAS) - 11CI-PF30UdS."

e Containerization:

o Use a dedicated, leak-proof, and chemically compatible container for collecting 11ClI-
PF30UdS waste. The container should be in good condition and have a secure lid.

o Do not mix 11CI-PF30UdS waste with other incompatible chemical wastes.
e Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.

o This area should be secure, well-ventilated, and away from sources of ignition if the
compound is in a flammable solvent like methanol.[4]

e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Provide the EHS department with a completed hazardous waste manifest, accurately
describing the contents of the container.

o Recommended Disposal Methods:
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o The U.S. Environmental Protection Agency (EPA) provides interim guidance on the
disposal of PFAS-containing materials. The currently recommended methods include:

» Incineration: High-temperature incineration (typically >1000°C) is a promising method
for the complete destruction of PFAS compounds.[6] This should only be performed at a
facility specifically permitted to handle PFAS waste.

» Hazardous Waste Landfill: Disposal in a permitted hazardous waste landfill is an option.
[6] These landfills have specialized liners and leachate collection systems to minimize
environmental release.

» Deep Well Injection: For liquid waste, injection into deep, geologically stable
underground wells may be a viable option.[6]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of 11CI-PF30UdS is illustrated in the diagram
below. This diagram outlines the decision-making process and necessary steps from the point
of waste generation to its final disposal.
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Caption: Logical workflow for the disposal of 11CI-PF30UdS.
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This guide provides a framework for the safe and compliant disposal of 11CI-PF30UdS.
Always consult your institution's specific safety protocols and your local EHS department for
detailed guidance. By following these procedures, you contribute to a safer laboratory
environment and the protection of our ecosystem from persistent chemical contaminants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b13406937?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13406937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

